Cas no 92877-34-4 (Propanedioic acid,2-(acetylamino-15N)-, 1,3-diethyl ester)

Propanedioic acid,2-(acetylamino-15N)-, 1,3-diethyl ester Properties

Names and Identifiers

• Propanedioic acid,2-(acetylamino-15N)-, 1,3-diethyl ester
• DIETHYL ACETAMIDOMALONATE, [15N]
• Diethyl acetaMidoMalonate-15N
• DTXSID50746022
• diethyl 2-(acetyl(15N)amino)propanedioate
• DIETHYLACETAMIDOMALONATE-15N
• Diethyl [acetyl(~15~N)amino]propanedioate
• SCHEMBL1332187
• Diethyl acetamidomalonate-15N, 98 atom % 15N
• 92877-34-4
• +Expand

• InChIKey： ISOLMABRZPQKOV-DETAZLGJSA-N
• Inchi： InChI=1S/C9H15NO5/c1-4-14-8(12)7(10-6(3)11)9(13)15-5-2/h7H,4-5H2,1-3H3,(H,10,11)/i10+1
• SMILES： CCOC(=O)C(C(=O)OCC)NC(=O)C

Computed Properties

• Exact Mass: 218.09205747g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 7
• Monoisotopic Mass: 218.09205747g/mol
• Heavy Atom Count: 15
• Complexity: 233
• Isotope Atom Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• Boiling Point: 185 °C20 mm Hg(lit.)
• Melting Point: 95-98 °C(lit.)
• Color/Form: solid